Cas no 2138068-84-3 (2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid)

• Product Name: 2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid
• CAS No: 2138068-84-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 5982343
• PubChem ID: 165497163
• Update Time: 2025-05-20

2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid
• EN300-1139649
• 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid
• 2138068-84-3

• Inchi： 1S/C10H12F2N2O2/c11-10(12,9(15)16)5-7-6-14-4-2-1-3-8(14)13-7/h6H,1-5H2,(H,15,16)
• InChI Key： CERBRGYXWYNGDA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CN2C(CCCC2)=N1)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}propanoic acid

Introduction to 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid (CAS No. 2138068-84-3)

2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid (CAS No. 2138068-84-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluorinated propanoic acids and is characterized by its imidazopyridine core, which confers it with distinct biological activities.

The chemical structure of 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid is composed of a difluorinated propanoic acid moiety attached to an imidazopyridine ring. The presence of the difluoromethyl group and the imidazopyridine scaffold provides this compound with enhanced metabolic stability and improved pharmacokinetic properties compared to similar non-fluorinated analogs. These structural modifications are crucial for optimizing the compound's bioavailability and efficacy in various biological systems.

Recent studies have highlighted the potential of 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against certain kinases and proteases that play key roles in cancer progression and inflammatory diseases. The selective inhibition of these targets suggests that 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid could be a promising lead compound for the development of new therapeutic agents.

In addition to its enzymatic inhibition properties, 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid may have therapeutic applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid has been further characterized through preclinical studies. These studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. Additionally, toxicological evaluations have indicated that 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models.

The synthesis of 2,2-difluoro-3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}propanoic acid involves a multi-step process that includes the formation of the imidazopyridine core followed by the introduction of the difluoromethyl group. Various synthetic routes have been explored to optimize yield and purity while minimizing environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound using catalytic processes and environmentally friendly solvents.

In conclusion, 2， 》 》 strong > (CAS No. ）is a promising compound with a unique combination of structural features that confer it with significant biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways and its anti-inflammatory properties make it a valuable candidate for further pharmaceutical development. Ongoing research continues to explore its therapeutic applications and optimize its pharmacological profile for clinical use.